Cas no 29083-98-5 (Quinazoline,4-chloro-6-methyl-2-phenyl-)

4-Chloro-6-methyl-2-phenylquinazoline is a heterocyclic compound featuring a quinazoline core substituted with a chlorine atom at the 4-position, a methyl group at the 6-position, and a phenyl ring at the 2-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where quinazoline derivatives are valued for their biological activity. The chloro and phenyl substituents enhance reactivity for further functionalization, while the methyl group contributes to stability. The compound serves as a key intermediate in the synthesis of more complex molecules, including potential kinase inhibitors and antimicrobial agents. Its well-defined structure and purity make it suitable for precise chemical modifications in drug discovery and development.
Quinazoline,4-chloro-6-methyl-2-phenyl- structure
29083-98-5 structure
Product Name:Quinazoline,4-chloro-6-methyl-2-phenyl-
CAS No:29083-98-5
MF:C15H11ClN2
MW:254.714242219925
CID:240212
PubChem ID:21490644
Update Time:2025-05-27

Quinazoline,4-chloro-6-methyl-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Quinazoline,4-chloro-6-methyl-2-phenyl-
    • 4-chloro-6-methyl-2-phenylquinazoline
    • 4-Chloro-6-methyl-2-phenyl-quinazoline
    • 4-chloranyl-6-methyl-2-phenyl-quinazoline
    • Quinazoline,4-chloro-6-methyl-2-phenyl
    • VCGIADQFYSVVNQ-UHFFFAOYSA-N
    • SCHEMBL11825482
    • AB19742
    • A819757
    • QUINAZOLINE, 4-CHLORO-6-METHYL-2-PHENYL-
    • AKOS012384459
    • FT-0762226
    • DTXSID50614772
    • 29083-98-5
    • DB-068063
    • Inchi: 1S/C15H11ClN2/c1-10-7-8-13-12(9-10)14(16)18-15(17-13)11-5-3-2-4-6-11/h2-9H,1H3
    • InChI Key: VCGIADQFYSVVNQ-UHFFFAOYSA-N
    • SMILES: ClC1=C2C=C(C)C=CC2=NC(C2C=CC=CC=2)=N1

Computed Properties

  • Exact Mass: 254.06100
  • Monoisotopic Mass: 254.061
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 25.8A^2

Experimental Properties

  • PSA: 25.78000
  • LogP: 4.25860

Quinazoline,4-chloro-6-methyl-2-phenyl- Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Quinazoline,4-chloro-6-methyl-2-phenyl- Pricemore >>

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